Cas no 1500771-01-6 (1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole)
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole
- 1500771-01-6
- EN300-1866216
-
- Inchi: 1S/C9H15N3/c1-7-6-11-12(2)9(7)8-4-3-5-10-8/h6,8,10H,3-5H2,1-2H3
- InChI Key: SFIOFEPNPAFSIV-UHFFFAOYSA-N
- SMILES: N1CCCC1C1=C(C)C=NN1C
Computed Properties
- Exact Mass: 165.126597491g/mol
- Monoisotopic Mass: 165.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 29.8Ų
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1866216-0.05g |
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1500771-01-6 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1866216-0.1g |
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1500771-01-6 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1866216-0.25g |
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1500771-01-6 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1866216-0.5g |
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1500771-01-6 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1866216-1.0g |
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1500771-01-6 | 1g |
$1256.0 | 2023-06-03 | ||
| Enamine | EN300-1866216-2.5g |
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1500771-01-6 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1866216-5.0g |
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1500771-01-6 | 5g |
$3645.0 | 2023-06-03 | ||
| Enamine | EN300-1866216-10.0g |
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1500771-01-6 | 10g |
$5405.0 | 2023-06-03 | ||
| Enamine | EN300-1866216-1g |
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1500771-01-6 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1866216-5g |
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole |
1500771-01-6 | 5g |
$2858.0 | 2023-09-18 |
1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole
1,4-Dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole
The compound 1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole (CAS No. 1500771-01-6) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered rings containing two nitrogen atoms. The presence of a pyrrolidine substituent at the 5-position and methyl groups at the 1 and 4 positions introduces unique electronic and steric properties, making it a valuable molecule in synthetic chemistry and drug discovery.
Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The pyrrolidine group in this compound contributes to its stability and enhances its ability to interact with biological targets. The methyl groups at positions 1 and 4 further modulate the electronic environment, potentially influencing the molecule's reactivity and selectivity in various reactions.
The synthesis of 1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole involves a combination of nucleophilic aromatic substitution and cyclization reactions. Researchers have explored various methods to optimize the yield and purity of this compound, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These advancements have not only improved the efficiency of the synthesis process but also opened up new avenues for its application in drug design.
In terms of applications, this compound has shown promise in the development of anti-inflammatory agents. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a potential candidate for treating conditions such as arthritis and other inflammatory diseases. Additionally, studies have demonstrated its potential as an antioxidant, which could be beneficial in combating oxidative stress-related disorders.
Recent research has also focused on the pharmacokinetic properties of 1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole. Preclinical studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its suitability for oral administration. These findings have encouraged further exploration into its therapeutic potential.
The structural versatility of this compound allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas such as oncology and neurodegenerative diseases. By modifying substituents on the pyrazole ring or altering the pyrrolidine group, scientists can tailor the molecule's properties to target specific biological pathways.
In conclusion, 1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole (CAS No. 1500771-01-6) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for developing innovative therapeutic agents.
1500771-01-6 (1,4-dimethyl-5-(pyrrolidin-2-yl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)